Cas no 1344958-96-8 ((1R)-1-3-fluoro-4-(1H-pyrazol-1-yl)phenylethan-1-amine)

• Product Name: (1R)-1-3-fluoro-4-(1H-pyrazol-1-yl)phenylethan-1-amine
• CAS No: 1344958-96-8
• MF: C₁₁H₁₂FN₃
• MW: 205.231485366821
• MDL: MFCD18342090
• CID: 4591196
• PubChem ID: 28416074
• Update Time: 2025-07-22

(1R)-1-3-fluoro-4-(1H-pyrazol-1-yl)phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R)-1-[3-fluoro-4-(1H-pyrazol-1-yl)phenyl]ethan-1-amine
• (1R)-1-3-fluoro-4-(1H-pyrazol-1-yl)phenylethan-1-amine

• MDL： MFCD18342090
• Inchi： 1S/C11H12FN3/c1-8(13)9-3-4-11(10(12)7-9)15-6-2-5-14-15/h2-8H,13H2,1H3/t8-/m1/s1
• InChI Key： MJZHEFWTFQBKHO-MRVPVSSYSA-N
• SMILES： [C@@H](C1=CC=C(N2C=CC=N2)C(F)=C1)(N)C

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 304.7±37.0 °C at 760 mmHg
• Flash Point: 138.1±26.5 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

(1R)-1-3-fluoro-4-(1H-pyrazol-1-yl)phenylethan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (1R)-1-3-fluoro-4-(1H-pyrazol-1-yl)phenylethan-1-amine

Comprehensive Analysis of (1R)-1-3-fluoro-4-(1H-pyrazol-1-yl)phenylethan-1-amine (CAS No. 1344958-96-8)

The compound (1R)-1-3-fluoro-4-(1H-pyrazol-1-yl)phenylethan-1-amine (CAS No. 1344958-96-8) is a chiral amine derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a fluoro substituent and a pyrazole ring, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting central nervous system (CNS) disorders and inflammatory diseases.

One of the most searched questions about (1R)-1-3-fluoro-4-(1H-pyrazol-1-yl)phenylethan-1-amine is its role in enzyme inhibition and receptor modulation. Recent studies suggest that the pyrazole moiety in this compound may interact with specific protein targets, making it a candidate for developing novel therapeutics. Additionally, the fluoro group enhances its metabolic stability, a critical factor in drug design and pharmacokinetics.

The synthesis of 1344958-96-8 involves multi-step organic reactions, including chiral resolution to obtain the desired (1R) enantiomer. This enantiomeric purity is crucial for its biological activity, as it ensures selective binding to target molecules. The compound's molecular weight and logP values are also frequently queried, as they influence its solubility and bioavailability.

In the context of current trends, (1R)-1-3-fluoro-4-(1H-pyrazol-1-yl)phenylethan-1-amine aligns with the growing demand for precision medicine and personalized therapeutics. Its potential use in neurological research and immunomodulation has sparked interest among biotech companies and academic labs. Furthermore, its structural analogs are being explored for their efficacy in cancer therapy and autoimmune diseases.

From an SEO perspective, users often search for terms like "CAS 1344958-96-8 supplier," "(1R)-1-3-fluoro-4-(1H-pyrazol-1-yl)phenylethan-1-amine uses," and "pyrazole derivatives in drug discovery." These queries reflect the compound's relevance in both commercial and scientific domains. Its patent status and regulatory approvals are also hot topics, as they determine its viability for clinical applications.

In summary, (1R)-1-3-fluoro-4-(1H-pyrazol-1-yl)phenylethan-1-amine (CAS No. 1344958-96-8) is a promising compound with diverse applications in modern medicine. Its chirality, fluorine substitution, and heterocyclic framework contribute to its therapeutic potential, making it a subject of ongoing research and development.